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Compound of Interest

Compound Name: SNAP 5089

Cat. No.: B1682095

Get Quote

Before initiating any disposal protocol, it is critical to understand the physicochemical properties

of the compound. SNAP 5089 is typically supplied as a lyophilized powder and reconstituted in

organic solvents like DMSO for in vitro and in vivo assays [1].
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Property Specification

Chemical Name

5-[[[3-(4,4-Diphenyl-1-

piperidinyl)propyl]amino]carbonyl]-1,4-dihydro-

2,6-dimethyl-4-(4-nitrophenyl)-3-

pyridinecarboxylic acid methyl ester

hydrochloride

CAS Number
157066-77-8 (HCl salt) / 157066-76-7 (Free

base)

Molecular Weight
645.19 g/mol (HCl salt) / 608.73 g/mol (Free

base)

Molecular Formula C36H40N4O5·HCl

Primary Target α1A-adrenoceptor (Ki = 0.35 nM)

Purity ≥98% (HPLC)

Section 2: Mechanistic Causality – Why Strict
Disposal is Required
SNAP 5089 displays >600-fold selectivity for the α1A-adrenoceptor over other adrenoceptor

subtypes . In biological systems, it competitively inhibits norepinephrine-induced smooth

muscle contractions. Because of its nanomolar binding affinity (Ki = 0.35 nM), even trace

amounts of active compound in wastewater can act as an endocrine and cardiovascular

disruptor in aquatic organisms. Standard drain disposal is strictly prohibited; the complex

aromatic ring structure requires high-temperature chemical incineration (>1000°C) to ensure

complete molecular destruction without generating toxic byproducts [2].
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Fig 1: SNAP 5089 competitive inhibition of the α1A-adrenoceptor signaling pathway.

Section 3: Risk Mitigation & Personal Protective
Equipment (PPE)
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Because SNAP 5089 is highly active and frequently dissolved in Dimethyl Sulfoxide (DMSO)—

a carrier solvent that rapidly penetrates the epidermal barrier and transports dissolved solutes

directly into the bloodstream—PPE must be selected to mitigate both particulate inhalation and

solvent exposure.

Respiratory Protection: Weighing of the lyophilized powder must occur within a Class II

Biological Safety Cabinet (BSC) or a dedicated powder weighing hood to prevent inhalation

of aerosolized particulates.

Dermal Protection: Double-gloving with nitrile gloves (minimum 5 mil thickness) is

mandatory. Causality Check: If DMSO splashes onto the outer glove, it must be removed

and replaced immediately, as DMSO will degrade nitrile and permeate to the skin within

minutes.

Eye Protection: ANSI-approved chemical splash goggles.

Section 4: Step-by-Step Disposal Protocols
Waste segregation is the most critical step in laboratory disposal. Mixing incompatible waste

streams can lead to exothermic reactions or regulatory fines.
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Fig 2: Step-by-step segregation and disposal workflow for SNAP 5089 laboratory waste.

Protocol A: Solid Waste Disposal (Powder & Empty
Vials)

Segregation: Place empty vials, broken glass, or unused powder into a sealable, puncture-

resistant hazardous waste container.

Containment: Double-bag the container using 4-mil polyethylene bags to prevent particulate

escape during transit.

Labeling: Affix a GHS-compliant label specifying: "Toxic Organic Solid Waste - Contains

SNAP 5089 (α1A-adrenoceptor antagonist)".
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Validation: Verify the seal integrity by gently compressing the outer bag to check for air leaks

before transferring to the Environmental Health & Safety (EH&S) collection area.

Protocol B: Liquid Waste Disposal (DMSO/Ethanol Stock
Solutions)

Segregation: Transfer liquid waste into a designated "Non-Halogenated Organic Solvent"

waste carboy made of High-Density Polyethylene (HDPE). Do not mix with strong oxidizers

or halogenated solvents.

Volume Control: Never fill the carboy beyond 80% capacity. This void space is a self-

validating safety measure that accommodates vapor expansion if ambient lab temperatures

fluctuate.

Secondary Containment: Store the carboy in a secondary spill tray away from direct light and

heat sources.

Labeling: Clearly list all constituents and their approximate percentages on the waste

manifest (e.g., "DMSO 99%, SNAP 5089 <1%").

Protocol C: Contaminated Consumables (Tips, Tubes,
PPE)

Collection: Discard pipette tips, microcentrifuge tubes, and contaminated outer gloves into a

dedicated, chemically compatible waste bin lined with a heavy-duty bag.

Deactivation Warning: Do not attempt to autoclave this waste. Autoclaving chemical waste

can volatilize toxic compounds and expose facility staff to hazardous vapors. Route directly

for chemical incineration.

Section 5: Spill Response & Decontamination
Workflow
In the event of an accidental spill, immediate containment is required to prevent aerosolization

or surface permeation.
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For Dry Powder Spills: Do not sweep dry powder, as the mechanical action generates

inhalable aerosols. Instead, gently cover the spill with damp absorbent paper (using water or

a 10% ethanol solution) to suppress dust. Carefully scoop the wet absorbent material into a

hazardous waste bag using a disposable spatula. Wash the area thoroughly with soap and

water.

For Liquid Spills (DMSO Solutions): Apply a commercial chemical absorbent pad or

vermiculite to the spill. Once the liquid is fully absorbed, collect the material using non-

sparking tools. Clean the surface with a strong detergent solution, as DMSO leaves a

residue that can solubilize other latent laboratory contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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